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Compound of Interest

Compound Name: Phenylmaleic anhydride

Cat. No.: B1345504 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for phenylmaleic
anhydride (CAS No: 36122-35-7), a chemical intermediate used in various research and

development applications. Adherence to these guidelines is crucial to ensure the safety of

laboratory personnel and the integrity of experimental work.

Hazard Identification and Classification
Phenylmaleic anhydride is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. It is crucial to be aware of its

potential health effects to implement appropriate safety measures.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H312: Harmful in contact with skin.[1][2][3]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1][2][3]
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H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of phenylmaleic anhydride is essential

for safe storage and handling.

Property Value Source

CAS Number 36122-35-7 [1][4]

Molecular Formula C10H6O3 [1][2][4]

Molecular Weight 174.15 g/mol [1][2][4]

Appearance
White to light yellow powder or

crystals

Melting Point 119 - 122 °C (246.2 - 251.6 °F) [4][5]

Purity >98.0%

Exposure Controls and Personal Protection
To minimize exposure risk, a combination of engineering controls and personal protective

equipment (PPE) is mandatory when working with phenylmaleic anhydride.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment (PPE):
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PPE Category Specifications Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 or

NIOSH standards. A face

shield should also be worn.[6]

Protects against splashes,

dust, and vapors which can

cause serious eye irritation.[6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

Gloves must be inspected

before use and disposed of

properly.[6]

Prevents skin contact which

can lead to irritation.[6]

Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.[6]

Provides a barrier against

accidental spills and contact.

[6]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates if ventilation is

inadequate or if dust is

generated.[6]

Protects the respiratory system

from irritating dust and vapors.

[6]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

chemical's stability.

Handling:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.[3]

Wash hands and face thoroughly after handling.

Do not eat, drink, or smoke in the handling area.[5]
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Storage:

Keep container tightly closed.

Store in a cool, dark, and well-ventilated place.[5]

Store under an inert gas and protect from moisture.[5]

First Aid Measures
In case of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Consult a

physician.[1][3][5]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Consult

a physician.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1][3]

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.[1][3]

Environmental Precautions: Do not let the product enter drains.[1][3]
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Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1][3]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][3]

Special Hazards: Carbon oxides are produced during combustion.[1]

Firefighter Protection: Wear self-contained breathing apparatus for firefighting if necessary.

[1][3]

Stability and Reactivity
Reactivity: No special reactivity has been reported.

Chemical Stability: Stable under proper conditions.

Experimental Protocols
Detailed experimental protocols for the safety assessment of phenylmaleic anhydride are not

publicly available. The hazard classifications are based on standardized testing methodologies

required by regulatory bodies. For specific experimental designs, researchers should consult

relevant toxicology and safety assessment literature and guidelines.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for the safe handling of phenylmaleic
anhydride.
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Caption: Workflow for Safe Handling of Phenylmaleic Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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